Cas no 889865-56-9 (4-bromo-1-(2-hydroxyethyl)pyridin-2(1H)-one)

• Product Name: 4-bromo-1-(2-hydroxyethyl)pyridin-2(1H)-one
• CAS No: 889865-56-9
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 2143572
• PubChem ID: 68738532
• Update Time: 2025-10-24

4-bromo-1-(2-hydroxyethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-hydroxyethyl)pyridin-2(1H)-one
• 2(1H)-Pyridinone, 4-bromo-1-(2-hydroxyethyl)-
• GQPBXJHZWYTNFM-UHFFFAOYSA-N
• SB16190
• 4-bromo-1-(2-hydroxyethyl)pyridin-2-one
• 889865-56-9
• AT13847
• CS-0434645
• 4-bromo-1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one
• EN300-6792150
• DB-316235
• SCHEMBL3670650
• UUS

• Inchi： 1S/C7H8BrNO2/c8-6-1-2-9(3-4-10)7(11)5-6/h1-2,5,10H,3-4H2
• InChI Key： GQPBXJHZWYTNFM-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C(C=1)=O)CCO

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-bromo-1-(2-hydroxyethyl)pyridin-2(1H)-one

Comprehensive Overview of 4-bromo-1-(2-hydroxyethyl)pyridin-2(1H)-one (CAS No. 889865-56-9)

4-bromo-1-(2-hydroxyethyl)pyridin-2(1H)-one, with the CAS number 889865-56-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyridinone derivative, is notable for its unique structural features, including a bromine substituent and a hydroxyethyl group, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this molecule due to its versatility in synthesis and its role as a building block for more complex chemical entities.

The compound's molecular structure combines a pyridinone core with a hydroxyethyl side chain and a bromine atom at the 4-position. This configuration makes it a valuable intermediate in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of the bromo group allows for further functionalization through cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling. These reactions are pivotal in modern drug discovery, aligning with the growing demand for efficient synthetic methodologies.

In recent years, the interest in 4-bromo-1-(2-hydroxyethyl)pyridin-2(1H)-one has surged due to its potential applications in bioconjugation and proteomics. As the field of targeted drug delivery evolves, compounds like this are being investigated for their ability to modify biomolecules selectively. This aligns with trending searches on click chemistry and site-specific labeling, which are critical for advancing personalized medicine. The hydroxyethyl group, in particular, offers opportunities for further derivatization, making the compound a candidate for linker chemistry in antibody-drug conjugates (ADCs).

Another area where CAS 889865-56-9 is gaining traction is in material science. Researchers are exploring its use in the synthesis of functional polymers and coordination complexes. The compound's ability to act as a ligand or monomer is under investigation, particularly in the context of metal-organic frameworks (MOFs) and supramolecular chemistry. These topics are highly searched in academic and industrial circles, reflecting the broader shift toward smart materials and sustainable technologies.

From a safety and handling perspective, 4-bromo-1-(2-hydroxyethyl)pyridin-2(1H)-one requires standard laboratory precautions. While not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. This aligns with frequently searched queries about chemical storage best practices and lab safety protocols, emphasizing the importance of handling specialized compounds responsibly.

The compound's spectroscopic properties, including its NMR and IR profiles, are well-documented, making it a reliable reference for analytical chemists. Searches for characterization techniques and spectral data interpretation often highlight the need for accurate compound identification, which this molecule facilitates due to its distinct signals. Additionally, its solubility in common organic solvents like DMSO and methanol adds to its practicality in laboratory settings.

In conclusion, 4-bromo-1-(2-hydroxyethyl)pyridin-2(1H)-one (CAS 889865-56-9) is a multifaceted compound with broad applicability across pharmaceutical research, material science, and chemical synthesis. Its structural features and reactivity make it a subject of ongoing study, particularly in areas like bioconjugation and MOF development. As scientific inquiries continue to evolve, this compound is poised to remain a key player in advancing innovative solutions for modern challenges.